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Compound of Interest

Compound Name: 2-Chloroethanol

CAS No.: 59826-67-4

Cat. No.: B7761273

Get Quote

Content Type: Technical Whitepaper Audience: Senior Researchers, Process Chemists, and

CMC (Chemistry, Manufacturing, and Controls) Leads.

Executive Summary: The Bifunctional Paradox
2-Chloroethanol (2-CE), also known as Ethylene Chlorohydrin, occupies a unique niche in

pharmaceutical chemistry.[1][2] Its structure (

) offers dual reactivity: nucleophilic substitution via the chloride and esterification/oxidation via
the hydroxyl group. While it remains a critical building block for synthesizing local anesthetics
(e.g., Procaine), biocides, and plasticizers, its commercial handling is governed by its extreme
toxicity and regulatory classification as a potential precursor to Ethylene Oxide (EtO).

For drug development professionals, 2-CE presents two distinct challenges:

Sourcing High-Purity Reagent: Ensuring synthesis-grade material does not introduce

downstream genotoxic impurities.
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Residual Analysis: Accurately quantifying 2-CE as a toxic residue in medical devices or

drugs sterilized with EtO.

This guide standardizes the selection, analysis, and handling of 2-CE to ensure scientific

integrity and regulatory compliance.

Commercial Availability & Purity Grades
Unlike common solvents, 2-CE is not available in a wide spectrum of "off-the-shelf" grades due

to its hazardous nature. Commercial supply is generally bifurcated into Synthesis Grades (for

reaction inputs) and Analytical Standards (for residue quantification).

Table 1: Commercial Grade Specifications and
Applications

Grade
Classification

Typical Assay
Key Impurities
Controlled

Primary
Application

Packaging
Constraints

Synthesis Grade ≥ 99.0%

Water (<0.2%),

Ethylene Glycol,

1,2-

Dichloroethane

API Synthesis

(e.g., Procaine),

Dye

manufacturing

Glass/Stainless

Steel (Hydrolysis

risk in plastic)

Analytical

Standard
≥ 99.5%

Ethylene Oxide

(<1 ppm), Trace

Metals

GC Calibration,

Method

Validation (ICH

Q3C)

Ampules (1 mL -

5 mL) under

Argon

Certified

Reference

Material (CRM)

99.9%

(Traceable)

Isotopic Purity (if

labeled),

Uncertainty

defined

GMP Release

Testing, Forensic

Analysis

Sealed Ampules,

Cold Chain

Deuterated

(Internal Std)
> 98 atom% D

2-Chloroethanol-

d4

MS

Quantification

(Isotope Dilution)

Amber Glass,

Hygroscopic

protection
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Critical Insight: "Technical Grade" (<98%) is rarely suitable for pharma applications due to the

presence of 1,2-dichloroethane, a Class 1 solvent (ICH Q3C) with a limit of 5 ppm. Using low-

grade 2-CE can inadvertently fail a drug product for residual solvents.

Regulatory & Safety Landscape (E-E-A-T)
2-CE is classified as an Extremely Hazardous Substance (EHS) in the US and a Substance of

Very High Concern (SVHC) contextually in the EU.

OSHA PEL: 5 ppm (Skin absorption is a major vector).

NIOSH REL: Ceiling 1 ppm (3 mg/m³).[3][4]

EU MRL Definition: In food and pharma safety, "Ethylene Oxide" residues are often defined

as the sum of EtO and 2-CE expressed as EtO equivalents.

Procurement Logic Tree
Purchasing 2-CE requires navigating a "Compliance-First" workflow.
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Need 2-Chloroethanol

Application Type?

Residue Analysis
(Trace Level)

Bulk Synthesis
(Reagent)

Buy CRM/Deuterated Std
(Ampules) Quantity > 500 lbs?

EPA/EHS Reporting
(Threshold Planning Quantity)

Yes

Vendor Qualification
(Check 1,2-Dichloroethane levels)

No

Click to download full resolution via product page

Figure 1: Decision logic for sourcing 2-Chloroethanol, highlighting the regulatory threshold

(TPQ) of 500 lbs under US SARA Title III.

Technical Protocol: Quality Assurance & Analysis
Because 2-CE is polar and volatile, Gas Chromatography (GC) is the gold standard for purity

assessment.

Method: GC-FID for Purity/Impurity Profiling
Objective: Quantify 2-CE purity and detect common hydrolysis degradants (Ethylene Glycol).
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1. Chromatographic Conditions
System: GC with Flame Ionization Detector (FID) or Mass Spectrometer (MS).

Column:Polyethylene Glycol (PEG) / Wax Phase (e.g., DB-WAX or ZB-WAX).

Causality: A non-polar column (like DB-5) results in severe peak tailing due to the hydroxyl

group on 2-CE. A polar WAX column ensures sharp peak symmetry and separation from

water.

Carrier Gas: Helium (1.2 mL/min, constant flow).[5]

Oven Program: 40°C (hold 2 min) → 10°C/min → 220°C (hold 5 min).

Injection: Split Mode (50:1) to prevent column overload.

2. Self-Validating Sample Preparation
To ensure data trustworthiness, use an Internal Standard (IS) to correct for injection volume

errors and matrix effects.

Internal Standard: 1-Butanol or 3-Chloro-1-propanol (structurally similar but

chromatographically distinct).

Protocol:

Weigh 100 mg of 2-CE sample into a 20 mL volumetric flask.

Add 10 mg of Internal Standard.

Dilute to volume with Acetonitrile (Avoid Methanol, as it can react with trace acid to form

esters).

Calculate Purity (

) using the response factor method:

Stability & Degradation Mechanism[4]
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2-Chloroethanol is thermodynamically unstable in the presence of water and heat. It

undergoes hydrolysis to form Ethylene Glycol and Hydrochloric Acid. This reaction is

autocatalytic: the generated HCl lowers the pH, which can accelerate further degradation or

induce polymerization.

2-Chloroethanol
(Cl-CH2-CH2-OH)

Transition State
(Hydrolysis)

+ H2O
(Moisture)

Ethylene Glycol
(HO-CH2-CH2-OH)Slow (Neutral)

HCl
(Corrosive Gas)

Acid Catalysis
(Feedback Loop)

Click to download full resolution via product page

Figure 2: Hydrolysis pathway of 2-Chloroethanol. The formation of HCl creates an

autocatalytic loop, necessitating dry storage conditions.

Storage Protocol
Container: Glass or Teflon-lined containers. Avoid standard steel if moisture is suspected

(corrosion risk).

Environment: Store under inert atmosphere (Argon/Nitrogen) to prevent moisture ingress.

Stabilizers: Some industrial grades utilize trace buffers (e.g., Calcium Carbonate) to

neutralize nascent HCl, though this is unacceptable for analytical grades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b7761273?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761273?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

